Cas no 343375-37-1 (3-[(2E)-3-(Dimethylamino)prop-2-enoyl]-5-hydroxy-5-methyl-4-phenyl-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 3-[(2E)-3-(Dimethylamino)prop-2-enoyl]-5-hydroxy-5-methyl-4-phenyl-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 343375-37-1
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5691442
• PubChem ID: 6141284
• Update Time: 2025-05-18

3-[(2E)-3-(Dimethylamino)prop-2-enoyl]-5-hydroxy-5-methyl-4-phenyl-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS005098398
• 3-[3-(dimethylamino)acryloyl]-5-hydroxy-5-methyl-4-phenyl-1,5-dihydro-2H-pyrrol-2-one
• 343375-37-1
• 3-[(E)-3-(dimethylamino)prop-2-enoyl]-5-hydroxy-5-methyl-4-phenyl-1H-pyrrol-2-one
• 3-[(2E)-3-(dimethylamino)prop-2-enoyl]-5-hydroxy-5-methyl-4-phenyl-2,5-dihydro-1H-pyrrol-2-one
• 7C-015
• 2H-Pyrrol-2-one, 3-[3-(dimethylamino)-1-oxo-2-propen-1-yl]-1,5-dihydro-5-hydroxy-5-methyl-4-phenyl-
• 3-[(2E)-3-(Dimethylamino)prop-2-enoyl]-5-hydroxy-5-methyl-4-phenyl-2,5-dihydro-1H-pyrrol-2-one

• Inchi： 1S/C16H18N2O3/c1-16(21)14(11-7-5-4-6-8-11)13(15(20)17-16)12(19)9-10-18(2)3/h4-10,21H,1-3H3,(H,17,20)/b10-9+
• InChI Key： LZWDMUNBEMXEHR-MDZDMXLPSA-N
• SMILES： OC1(C)C(C2C=CC=CC=2)=C(C(/C=C/N(C)C)=O)C(N1)=O

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-[(2E)-3-(Dimethylamino)prop-2-enoyl]-5-hydroxy-5-methyl-4-phenyl-2,5-dihydro-1H-pyrrol-2-one

Introduction to 3-[(2E)-3-(Dimethylamino)prop-2-enoyl]-5-hydroxy-5-methyl-4-phenyl-2,5-dihydro-1H-pyrrol-2-one (CAS No. 343375-37-1)

The compound 3-[(2E)-3-(Dimethylamino)prop-2-enoyl]-5-hydroxy-5-methyl-4-phenyl-2,5-dihydro-1H-pyrrol-2-one, identified by its CAS number 343375-37-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a pyrrolone core, a conjugated enone system, and an amine substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrrolone derivatives in developing novel therapeutic agents. The structural motif of 3-[(2E)-3-(Dimethylamino)prop-2-enoyl]-5-hydroxy-5-methyl-4-phenyl-2,5-dihydro-1H-pyrrol-2-one exhibits a unique combination of electronic and steric properties that could contribute to its interaction with biological targets. Specifically, the dimethylamino group and the phenyl ring introduce specific electronic distributions that may enhance binding affinity to enzymes or receptors involved in various disease pathways.

In the context of modern drug development, the synthesis and characterization of such complex molecules are critical steps. The compound’s conjugated enone system suggests potential photophysical properties, which could be exploited in photochemical or photopharmacological applications. This aspect is particularly relevant in the emerging field of light-inducible therapeutics, where precise control over molecular interactions is essential for therapeutic efficacy.

Moreover, the hydroxy and methyl substituents on the pyrrolone ring contribute to the compound’s solubility and metabolic stability, key factors in drug design. Studies have shown that modifications at these positions can significantly influence pharmacokinetic profiles, making them crucial for optimizing bioavailability. The presence of a 4-phenyl group further diversifies its chemical space, enabling exploration of different biological activities through structure–activity relationship (SAR) studies.

Recent advancements in computational chemistry have facilitated the rapid screening of such molecules for potential biological activity. Molecular docking simulations have been employed to evaluate the binding affinity of 3-[(2E)-3-(Dimethylamino)prop-2-enoyl]-5-hydroxy-5-methyl-4-phenyl-2,5-dihydro-1H-pyrrol-2-one to various targets, including enzymes implicated in inflammatory pathways and metabolic disorders. Preliminary results indicate promising interactions with proteins such as cyclooxygenase (COX) and lipoxygenase (LOX), suggesting potential therapeutic applications in managing conditions like arthritis or neuroinflammation.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include condensation reactions between β-ketoesters and amine derivatives, followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles.

From a medicinal chemistry perspective, the structural features of 3-(Dimethylamino)propene acetoacetate derivative (CAS No. 343375–37–1) offer a rich platform for derivatization. Researchers are exploring modifications to enhance its pharmacological profile, including improving selectivity or reducing off-target effects. The pyrrolone scaffold is particularly amenable to such modifications due to its inherent flexibility and reactivity.

In conclusion, 3-[((E)-3-(Dimethylamino)prop–2-enoyl)]–5–hydroxy–5–methyl–4–phenyl–pyrrolidinone (CAS No 343375–37–1) stands as a testament to the ongoing innovation in pharmaceutical chemistry. Its unique structural attributes and demonstrated potential make it a valuable candidate for further exploration in drug discovery. As research continues to uncover new therapeutic targets and methodologies, compounds like this will play an increasingly pivotal role in addressing unmet medical needs.